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For Researchers and Scientists

This technical guide provides a comprehensive overview of the principles, methodologies, and

applications of Audio-Magnetotellurics (AMT), a passive electromagnetic geophysical technique

used to image the subsurface electrical resistivity structure of the Earth. AMT is a versatile tool

for a wide range of scientific investigations, from mapping groundwater resources and

geothermal systems to exploring for mineral deposits and understanding crustal-scale

geological structures.

Core Principles of Audio-Magnetotellurics
Audio-Magnetotellurics is based on the fundamental principles of electromagnetic induction.

The Earth is constantly bathed in a natural electromagnetic field generated by worldwide

lightning activity (sferics) at frequencies above 1 Hz, and by interactions between the solar

wind and the magnetosphere at lower frequencies.[1] This natural electromagnetic field

propagates vertically into the subsurface as a plane wave.[1]

As these electromagnetic waves penetrate the Earth, they induce a secondary electrical

current, known as a telluric current, within the subsurface.[1] The magnitude and phase of

these telluric currents are influenced by the electrical resistivity of the rocks and other materials

they encounter. By simultaneously measuring the orthogonal components of the electric field

(E) and the magnetic field (H) at the surface, the AMT method can determine the subsurface

resistivity distribution.
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The relationship between the electric and magnetic fields is described by the impedance tensor

(Z), which is a complex quantity that depends on the frequency of the electromagnetic waves

and the electrical properties of the subsurface. The apparent resistivity (ρa) and phase (φ) are

then calculated from the impedance tensor. The depth of investigation in an AMT survey is

inversely proportional to the frequency of the signal; higher frequencies provide information

about the shallow subsurface, while lower frequencies penetrate to greater depths.[1]

Signaling Pathway of AMT
The following diagram illustrates the propagation of the natural electromagnetic signal and its

interaction with the subsurface.
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Data Presentation
Quantitative data in audio-magnetotellurics primarily revolves around the electrical resistivity of

geological materials and the specifications of the instrumentation used for data acquisition.
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Table 1: Electrical Resistivity of Common Rocks and
Minerals
The electrical resistivity of rocks is a critical parameter in the interpretation of AMT data. It is

highly dependent on factors such as mineralogy, porosity, water content, and the salinity of the

pore fluids. This table provides typical ranges of electrical resistivity for various rocks and

minerals.
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Material Resistivity (Ω·m)

Igneous Rocks

Granite 103 - 106

Basalt (unweathered) 102 - 105

Gabbro 103 - 106

Metamorphic Rocks

Slate 102 - 104

Marble 102 - 108

Gneiss 103 - 106

Sedimentary Rocks

Sandstone (unconsolidated) 1 - 103

Sandstone (consolidated) 102 - 104

Shale 1 - 100

Limestone 50 - 104

Minerals

Graphite 10-5 - 10-1

Pyrite 10-5 - 10-1

Quartz 1012 - 1014

Other Materials

Clay 1 - 100

Alluvium 10 - 800

Groundwater (fresh) 10 - 100

Groundwater (saline) < 1
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Table 2: Comparison of Audio-Magnetotelluric
Instrumentation
The specifications of the AMT instrumentation are crucial for survey design and data quality.

This table provides a comparison of key parameters for a selection of commercially available

AMT systems.

Parameter
Phoenix
Geophysics MTU-
5C

Zonge International
GDP-32II

Metronix GMS-07e

Frequency Range 10,000 Hz - 0.0001 Hz 4,096 Hz - 0.0001 Hz 10,000 Hz - DC

Number of Channels 5 to 8 (expandable) Up to 32 Up to 8

Dynamic Range > 120 dB > 120 dB > 140 dB

GPS Synchronization Yes Yes Yes

Power Consumption ~ 8 W ~ 12 W ~ 7 W

Weight (Receiver) ~ 5 kg ~ 10 kg ~ 4.5 kg

Experimental Protocols
A successful AMT survey requires careful planning and execution of field procedures, followed

by rigorous data processing and interpretation.

AMT Survey Design and Field Procedure
The following protocol outlines the key steps for conducting an AMT survey:

Survey Planning:

Define the scientific objectives and the target depth of investigation.

Design the survey layout, including the location and spacing of AMT stations.

Conduct a site reconnaissance to identify potential sources of cultural noise (e.g., power

lines, pipelines, fences) and to assess site accessibility.
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Instrumentation Setup:

At each station, establish a central recording unit (the AMT receiver).

Deploy two orthogonal electric dipoles, typically oriented North-South and East-West.

Each dipole consists of two non-polarizing electrodes buried in the ground at a separation

of 25 to 100 meters.

Install two orthogonal induction coil magnetometers to measure the horizontal components

of the magnetic field (Hx and Hy), aligned with the electric dipoles. For a full tensor

measurement, a third magnetometer (Hz) is installed vertically.

Ensure all sensors are level and have good ground contact.

Data Acquisition:

Connect the electrodes and magnetometers to the receiver.

Program the receiver with the desired recording parameters, including sampling rate and

recording duration.

Initiate data recording. The recording time per station can range from 30 minutes to

several hours, depending on the signal strength and the desired data quality.

Monitor the data quality in real-time to identify and mitigate any noise issues.

Data Retrieval and Demobilization:

Once recording is complete, download the time-series data from the receiver.

Carefully dismantle and pack the equipment for transport to the next station.

Experimental Workflow for an AMT Survey
The following diagram illustrates the typical workflow for an audio-magnetotelluric survey.
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AMT Data Processing and Interpretation
The raw time-series data collected in the field must undergo a series of processing steps to

yield a meaningful model of the subsurface resistivity.

Time-Series Processing:

The raw time-series data is edited to remove spikes and noisy sections.

The data is transformed from the time domain to the frequency domain using a Fast

Fourier Transform (FFT).

Robust statistical methods are employed to calculate the cross-power spectra between the

electric and magnetic field components.

Impedance Tensor Calculation:

The impedance tensor (Z) is calculated from the cross-power spectra. This tensor relates

the orthogonal components of the electric and magnetic fields.

From the impedance tensor, the apparent resistivity and phase are calculated for a range

of frequencies.

Data Inversion and Modeling:

The calculated apparent resistivity and phase data are then used as input for an inversion

algorithm.

The inversion process generates a 1D, 2D, or 3D model of the subsurface electrical

resistivity that best fits the observed data.

Geological Interpretation:

The final resistivity model is interpreted in the context of the known geology of the area.

Resistivity anomalies are correlated with geological structures, rock types, and the

presence of fluids.
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Data Processing and Interpretation Workflow
This diagram outlines the logical flow of processing and interpreting audio-magnetotelluric data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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